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Compound of Interest

Compound Name: Molybdenum boride

Cat. No.: B077244 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

specialized materials like Molybdenum boride is paramount to ensuring a safe and efficient

laboratory environment. This guide provides immediate, essential safety and logistical

information, including detailed operational and disposal plans, to foster a culture of safety and

build unwavering trust in your laboratory practices.

Quantitative Exposure Limits
Understanding and adhering to established exposure limits is a critical first step in safely

handling Molybdenum boride. The following table summarizes the key occupational exposure

limits.
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Regulatory Body
Exposure Limit
Type

Value Notes

OSHA
Permissible Exposure

Limit (PEL)
15 mg/m³

As total dust

containing

Molybdenum.[1][2]

ACGIH
Threshold Limit Value

(TLV)
10 mg/m³ As Molybdenum.[1]

ACGIH
Threshold Limit Value

(TLV)
3 mg/m³

As the respirable

fraction for

Molybdenum metal

and insoluble

compounds.[2]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

5000 mg/m³

Personal Protective Equipment (PPE)
The following personal protective equipment is essential for the safe handling of Molybdenum
boride to prevent inhalation, skin, and eye contact.[1][3]

PPE Category Specification Rationale

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when high

concentrations are present or if

dust is generated.[1][3]

Hand Protection
Impervious gloves (e.g.,

rubber)
To prevent skin contact.[1][3]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles.[1][3][4]

Body Protection

Protective work clothing, long

sleeves, pants, and closed-

toed shoes

To minimize skin exposure.[5]

[6]
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Standard Operating Procedure for Handling
Molybdenum Boride
Following a systematic procedure is crucial for minimizing risks associated with Molybdenum
boride.

Preparation and Engineering Controls
Ventilation: Always handle Molybdenum boride in a well-ventilated area. Use a local

exhaust ventilation system to maintain exposure below the occupational limits.[1]

Work Area: Ensure the work area is clean and uncluttered. Do not allow food or tobacco in

the handling area.[1][5]

Safety Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[1]

Handling
Container Handling: Keep the container tightly sealed when not in use.[1] Open and handle

the container with care to avoid generating dust.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1][5]

Avoid Dust: Do not blow dust off clothing or skin with compressed air.[1][5] If a spill occurs,

do not dry sweep. Instead, use a vacuum with a HEPA filter or wet cleaning methods.[3][6]

Storage
Conditions: Store Molybdenum boride in a cool, dry place in a tightly closed container.[1][3]

Incompatibilities: Store away from strong acids and bases.[3]

Disposal
Waste Characterization: Chemical waste generators must determine if the waste is classified

as hazardous.[4]
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Disposal Method: Dispose of waste in accordance with all federal, state, and local

regulations.[1][3] Place waste in a sealed, labeled container.
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Standard Operating Procedure Workflow

Emergency Response Plan
In the event of an emergency, a clear and concise plan is critical.

Spills
Isolate the Area: Immediately evacuate unnecessary personnel and secure the area.[3]

Ventilate: Ensure adequate ventilation.[1]
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Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection.[1][3]

Cleanup:

For small spills, sweep up the material, taking care not to create dust, and place it in a

sealed container for disposal.[1][4] The use of sand or vermiculite to absorb the spill is

also an option.[1]

For larger spills, use a vacuum cleaner equipped with a HEPA filter.[3][6]

Disposal: Dispose of the collected material as hazardous waste in accordance with

regulations.[1][3]

Personal Exposure
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing. Brush the material off the skin and then wash

the affected area with mild soap and water.[1] Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Give 1-2 glasses of water or milk. Seek immediate

medical attention.[1]
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Emergency Response Plan

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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